Cas no 856945-68-1 (4-oxooxolane-3-carbonitrile)

• Product Name: 4-oxooxolane-3-carbonitrile
• CAS No: 856945-68-1
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD23106450
• CID: 2102702
• PubChem ID: 72208264
• Update Time: 2024-10-26

4-oxooxolane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-oxooxolane-3-carbonitrile
• 3-Furancarbonitrile, tetrahydro-4-oxo-
• 3-Furonitrile, tetrahydro-4-oxo- (6CI)
• Tetrahydro-4-oxo-3-furancarbonitrile (ACI)
• 4-Oxotetrahydrofuran-3-carbonitrile
• AKOS023400715
• SCHEMBL13192142
• CS-0050786
• EN300-6238063
• AS-51891
• MFCD23106450
• WSRDUDNWEFKOHH-UHFFFAOYSA-N
• DB-110587
• Tetrahydro-4-oxo-3-furancarbonitrile
• P13840
• SY099400
• 856945-68-1
• PB39082
• SB13249

• MDL： MFCD23106450
• Inchi： 1S/C5H5NO2/c6-1-4-2-8-3-5(4)7/h4H,2-3H2
• InChI Key： WSRDUDNWEFKOHH-UHFFFAOYSA-N
• SMILES： N#CC1COCC1=O

Computed Properties

• Exact Mass: 111.032028402g/mol
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 297.9±40.0 °C at 760 mmHg
• Flash Point: 128.8±17.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-oxooxolane-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones